molecular formula C9H10BrNO2 B8640731 Methyl 2-bromo-2-(pyridin-2-yl)propanoate

Methyl 2-bromo-2-(pyridin-2-yl)propanoate

Cat. No.: B8640731
M. Wt: 244.08 g/mol
InChI Key: GGTQYMLLWNOBEG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Methyl 2-bromo-2-(pyridin-2-yl)propanoate is a useful research compound. Its molecular formula is C9H10BrNO2 and its molecular weight is 244.08 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C9H10BrNO2

Molecular Weight

244.08 g/mol

IUPAC Name

methyl 2-bromo-2-pyridin-2-ylpropanoate

InChI

InChI=1S/C9H10BrNO2/c1-9(10,8(12)13-2)7-5-3-4-6-11-7/h3-6H,1-2H3

InChI Key

GGTQYMLLWNOBEG-UHFFFAOYSA-N

Canonical SMILES

CC(C1=CC=CC=N1)(C(=O)OC)Br

Origin of Product

United States

Synthesis routes and methods

Procedure details

Magnesium perchlorate (0.46 g, 2.08 mmol) was added to an acetonitrile (18 mL) solution containing the intermediate from Step A (1.04 g, 6.30 mmol). After stirring for 5 minutes N-bromosuccinimide (1.35 g, 7.55 mmol) was added and the reaction solution was stirred overnight. The solution was then partitioned between EtOAc and 1N NaHCO3 aq. The organic layer was washed with brine, dried over MgSO4, filtered and concentrated. The residue was purified by silica gel chromatography using a hexanes/EtOAc gradient to give the indicated product. 1H NMR (400 MHz, CH3CN-d3): δ 8.48 (d, J=4.8 Hz, 1H); 7.85-736 (m, 2H); 7.32-7.26 (m, 1H); 3.72 (s, 3H); 2.24 (s, 3H). m/z=244.4 (M+H).
Quantity
0.46 g
Type
reactant
Reaction Step One
Quantity
18 mL
Type
solvent
Reaction Step One
Quantity
1.04 g
Type
reactant
Reaction Step Two
Quantity
1.35 g
Type
reactant
Reaction Step Three

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